(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C19H17NO5/c1-20(2)19(22)24-14-7-8-15-16(11-14)25-17(18(15)21)10-12-5-4-6-13(9-12)23-3/h4-11H,1-3H3/b17-10-
• InChI Key: SWYQWIYTKOIWFM-YVLHZVERSA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)OC)O2
• Isomeric SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)OC)/O2
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound belongs to the class of benzofuran derivatives and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds with benzofuran and methoxybenzylidene groups have been explored for their applications in photodynamic therapy (PDT). For instance, zinc phthalocyanine derivatives substituted with benzofuran and methoxybenzylidene groups have shown significant potential as Type II photosensitizers in the treatment of cancer due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for effective PDT treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial Studies

Another area of interest is the antibacterial activity of metal complexes involving compounds with benzofuran and methoxybenzyl groups. Studies on gold(I) complexes of imidazolidin-2-ylidene, some containing methoxybenzyl groups, have highlighted their efficacy as antibacterial agents against a range of pathogens, demonstrating the potential of such compounds in developing new antibacterial treatments (Özdemir, Denizci, Ozturk, & Çetinkaya, 2004).

Chemosensors for Metal Ions

Research into rhodamine-based compounds, similar in function to benzofuran derivatives, has led to the development of dual chemosensors for detecting Zn2+ and Al3+ ions with distinctly separated excitation and emission wavelengths. Such compounds offer valuable tools in environmental monitoring and analytical chemistry for tracking metal ion pollutants or imbalances (Roy, Shee, Mukherjee, Mandal, & Roy, 2019).

Antimicrobial and Cytotoxicity Studies

Silver complexes with N-heterocyclic carbene (NHC) precursors, including methoxybenzyl-substituted variants, have been synthesized and evaluated for their antimicrobial properties and cytotoxicity. These studies provide a foundation for the potential use of benzofuran and methoxybenzylidene derivatives in antimicrobial applications and cancer research, given their high antibacterial activity and preliminary cytotoxicity against certain cell lines (Patil, Claffey, Deally, Hogan, Gleeson, Mendez, Müller‐Bunz, Paradisi, & Tacke, 2010).